Cas no 1421041-45-3 (4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride)
1421041-45-3 structure
Product Name:4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
CAS No:1421041-45-3
MF:C10H16Cl2N4
MW:263.166839599609
CID:2166181
Update Time:2023-08-05
4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-4-chloro-n-methyl-n-(piperidin-3-yl)pyrimidin-2-amine hydrochloride
- 4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
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- Inchi: 1S/C10H15ClN4.ClH/c1-15(8-3-2-5-12-7-8)10-13-6-4-9(11)14-10;/h4,6,8,12H,2-3,5,7H2,1H3;1H/t8-;/m0./s1
- InChI Key: QYISQKUNXJQHKU-QRPNPIFTSA-N
- SMILES: ClC1=CC=NC(=N1)N(C)[C@@H]1CNCCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 202
- Topological Polar Surface Area: 41
4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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